Cas no 86842-37-7 (5-(1-Ethyl-1-methylpentyl)-5H-tetrazole)

• Product Name: 5-(1-Ethyl-1-methylpentyl)-5H-tetrazole
• CAS No: 86842-37-7
• MF: C₉H₁₈N₄
• MW: 182.266021251678
• CID: 992004
• PubChem ID: 3070746
• Update Time: 2025-04-20

5-(1-Ethyl-1-methylpentyl)-5H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-Ethyl-1-methylpentyl)-5H-tetrazole
• 5-(3-methylheptan-3-yl)-5H-tetrazole
• 86842-37-7
• DTXSID201007142
• 5-(3-methylheptan-3-yl)-2H-tetrazole
• 5H-Tetrazole, 5-(1-ethyl-1-methylpentyl)-

• Inchi： 1S/C9H18N4/c1-4-6-7-9(3,5-2)8-10-12-13-11-8/h4-7H2,1-3H3,(H,10,11,12,13)
• InChI Key： PPOKGFJQUSVGMW-UHFFFAOYSA-N
• SMILES： N1=C(C(C)(CC)CCCC)N=NN1

Computed Properties

• Exact Mass: 182.153146591g/mol
• Monoisotopic Mass: 182.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.5Ų